Cas no 160818-32-6 ((3-Methylpyrazin-2-yl)methanol)

(3-Methylpyrazin-2-yl)methanol is a heterocyclic alcohol derivative with a pyrazine core, featuring a hydroxymethyl group at the 2-position and a methyl substituent at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its pyrazine moiety contributes to its utility in constructing biologically active molecules, while the hydroxymethyl group offers reactivity for further functionalization. The compound exhibits good solubility in polar organic solvents, facilitating its use in various reaction conditions. Its structural features make it valuable for applications requiring tailored heterocyclic frameworks with modifiable functional groups.

(3-Methylpyrazin-2-yl)methanol structure

160818-32-6 structure

Product Name:(3-Methylpyrazin-2-yl)methanol

CAS No:160818-32-6

MF:C₆H₈N₂O

MW:124.1405210495

MDL:MFCD09834939

CID:1027635

PubChem ID:580060

Update Time:2025-10-28

(3-Methylpyrazin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (3-Methylpyrazin-2-yl)methanol
- 2-(Hydroxymethyl)-3-methylpyrazine
- (3-Methylpyrazin-2-yl)
- MDL： MFCD09834939
- Inchi： 1S/C6H8N2O/c1-5-6(4-9)8-3-2-7-5/h2-3,9H,4H2,1H3
- InChI Key： PIDARGGCVNDISL-UHFFFAOYSA-N
- SMILES： OCC1C(C)=NC=CN=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1

(3-Methylpyrazin-2-yl)methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM107215-1g	(3-methylpyrazin-2-yl)methanol	160818-32-6	95%+	1g	$577	2021-08-06
Chemenu	CM107215-5g	(3-methylpyrazin-2-yl)methanol	160818-32-6	95%+	5g	$1866	2021-08-06
TRC	M331655-1g	(3-Methylpyrazin-2-yl)methanol	160818-32-6		1g	$282.00	2023-05-17
TRC	M331655-5g	(3-Methylpyrazin-2-yl)methanol	160818-32-6		5g	$752.00	2023-05-17
TRC	M331655-10g	(3-Methylpyrazin-2-yl)methanol	160818-32-6		10g	$1246.00	2023-05-17
abcr	AB294052-1 g	(3-Methyl-2-pyrazinyl)methanol, 95%; .	160818-32-6	95%	1 g	€454.40	2023-07-20
abcr	AB294052-5 g	(3-Methyl-2-pyrazinyl)methanol, 95%; .	160818-32-6	95%	5 g	€1,278.90	2023-07-20
Chemenu	CM107215-250mg	(3-methylpyrazin-2-yl)methanol	160818-32-6	95%+	250mg	$***	2023-03-31
Chemenu	CM107215-1g	(3-methylpyrazin-2-yl)methanol	160818-32-6	95%+	1g	$***	2023-03-31
Chemenu	CM107215-5g	(3-methylpyrazin-2-yl)methanol	160818-32-6	95%+	5g	$***	2023-03-31

(3-Methylpyrazin-2-yl)methanol Production Method

Production Method 1

50-99-7

160818-32-6

822-36-6

1400563-39-4

13925-07-0

15707-23-0

872-82-2

2138864-37-4

109-08-0

19141-85-6

Reaction Conditions

1.1 Reagents: Ammonia Catalysts: Tungstate (W12(OH)2O386-), ammonium, hydrate (1:6:?) Solvents: Water ; 15 min, 180 °C

Reference

One-Step Synthesis of N-Heterocyclic Compounds from Carbohydrates over Tungsten-Based Catalysts

Chen, Xi; et al, ACS Sustainable Chemistry & Engineering, 2017, 5(11), 11096-11104

(3-Methylpyrazin-2-yl)methanol Raw materials

D(+)-Glucose

(3-Methylpyrazin-2-yl)methanol Preparation Products

(3-Methylpyrazin-2-yl)methanol Related Literature

1. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
5. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580

Additional information on (3-Methylpyrazin-2-yl)methanol

Comprehensive Overview of (3-Methylpyrazin-2-yl)methanol (CAS No. 160818-32-6): Properties, Applications, and Industry Insights

(3-Methylpyrazin-2-yl)methanol (CAS No. 160818-32-6) is a specialized organic compound belonging to the pyrazine family, characterized by its unique heterocyclic structure and functional hydroxymethyl group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for complex molecules. Its molecular formula, C₆H₈N₂O, reflects a balance of aromaticity and polarity, making it soluble in common organic solvents like ethanol and dimethyl sulfoxide (DMSO).

In recent years, the demand for pyrazine derivatives has surged, driven by their applications in drug discovery and flavor chemistry. Researchers frequently search for "synthesis of (3-Methylpyrazin-2-yl)methanol" or "CAS 160818-32-6 suppliers," highlighting its commercial relevance. The compound’s methylpyrazine core is particularly valued for mimicking natural alkaloids, enabling innovations in biocatalysis and green chemistry—a trending topic aligned with global sustainability goals.

From a synthetic perspective, (3-Methylpyrazin-2-yl)methanol serves as a precursor for N-heterocyclic scaffolds, pivotal in designing kinase inhibitors and antimicrobial agents. Its methanol substituent allows facile derivatization, addressing queries like "how to functionalize pyrazine rings"—a common challenge in medicinal chemistry forums. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity (>98%), a critical parameter for regulatory compliance in GMP manufacturing.

The compound’s thermal stability (decomposing above 200°C) and mild toxicity profile make it suitable for laboratory-scale reactions. Industry professionals often explore "scaling up (3-Methylpyrazin-2-yl)methanol production" or "CAS 160818-32-6 safety data," reflecting operational priorities. Notably, its logP value (~0.5) suggests moderate lipophilicity, optimizing bioavailability in pharmacophore design—a hotspot in AI-driven drug development discussions.

Emerging applications include electronic materials, where pyrazine-based compounds contribute to organic semiconductors. This aligns with searches for "pyrazines in OLEDs" or "CAS 160818-32-6 patents," underscoring cross-disciplinary utility. Regulatory databases list it under REACH compliance, ensuring adherence to EU chemical safety standards—a key concern for exporters.

In summary, (3-Methylpyrazin-2-yl)methanol (CAS No. 160818-32-6) exemplifies the convergence of synthetic efficiency and functional adaptability. Its role in advancing life sciences and material innovation positions it as a compound of enduring scientific and industrial value.